2-Mercaptopropanoic Acid
2-Mercaptopropanoic Acid
Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations.
2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste.
2-mercaptopropanoic acid is a mercaptopropanoic acid.
2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste.
2-mercaptopropanoic acid is a mercaptopropanoic acid.
Brand Name:
Vulcanchem
CAS No.:
79-42-5
VCID:
VC0108652
InChI:
InChI=1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5)
SMILES:
CC(C(=O)O)S
Molecular Formula:
C3H6O2S
Molecular Weight:
106.15 g/mol
2-Mercaptopropanoic Acid
CAS No.: 79-42-5
Reference Standards
VCID: VC0108652
Molecular Formula: C3H6O2S
Molecular Weight: 106.15 g/mol
CAS No. | 79-42-5 |
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Product Name | 2-Mercaptopropanoic Acid |
Molecular Formula | C3H6O2S |
Molecular Weight | 106.15 g/mol |
IUPAC Name | 2-sulfanylpropanoic acid |
Standard InChI | InChI=1S/C3H6O2S/c1-2(6)3(4)5/h2,6H,1H3,(H,4,5) |
Standard InChIKey | PMNLUUOXGOOLSP-UHFFFAOYSA-N |
SMILES | CC(C(=O)O)S |
Canonical SMILES | CC(C(=O)O)S |
Density | 1.192-1.200 |
Melting Point | 12 °C 12°C |
Physical Description | Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations. Liquid colourless to pale yellow liquid with roasted, meaty odou |
Description | Thiolactic acid appears as an oily liquid with an unpleasant odor. Toxic by ingestion and skin absorption. Used as a depilatory and in hair waving preparations. 2-Mercaptopropanoic acid, also known as thiolactic acid or 2-thiolactate, belongs to the class of organic compounds known as alpha-mercaptocarboxylic acids. These are carboxylic acids that bear a thiol group at the C-2 position. Alpha-mercaptocarboxylic acids have the general formula RC(S)C(=O)O, where R = H, organyl group. 2-Mercaptopropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-mercaptopropanoic acid is primarily located in the cytoplasm. 2-Mercaptopropanoic acid has a meaty, roasted, and sulfurous taste. 2-mercaptopropanoic acid is a mercaptopropanoic acid. |
Related CAS | 13419-67-5 (mono-ammonium salt) 35440-77-8 (strontium[2:1] salt) |
Solubility | miscible in water, alcohol, ether and acetone 1 mL in 1 mL 95% alcohol (in ethanol) |
Synonyms | 2-mercaptopropionic acid ammonium thiolactate thiolactic acid thiolactic acid, (R)-isomer thiolactic acid, (S)-isomer thiolactic acid, calcium salt (2:1) thiolactic acid, disilver salt (+1) thiolactic acid, monoammonium salt thiolactic acid, monolithium salt thiolactic acid, strontium salt (2:1) |
PubChem Compound | 62326 |
Last Modified | Nov 11 2021 |
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